2-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-phenylbenzamide

• IUPAC Name: 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-phenylbenzamide
• InChI: InChI=1S/C22H17N3O3/c1-27-17-13-11-15(12-14-17)20-24-22(28-25-20)19-10-6-5-9-18(19)21(26)23-16-7-3-2-4-8-16/h2-14H,1H3,(H,23,26)
• InChI Key: UYNLVOSJBODTBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CC=CC=C4
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol

Description

This compound is a benzamide derivative, which means it contains a benzamide group (a benzene ring attached to a carboxamide group). It also contains a 1,2,4-oxadiazole ring and a methoxyphenyl group. Benzamide derivatives are known to have a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-oxadiazole ring, possibly through cyclization of a suitable precursor. The methoxyphenyl group could be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide, 1,2,4-oxadiazole, and methoxyphenyl groups. These groups would likely contribute to the overall polarity and reactivity of the molecule.

Chemical Reactions Analysis

As a benzamide derivative, this compound could potentially undergo a variety of chemical reactions. For example, it might participate in nucleophilic substitution reactions or undergo hydrolysis under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar 1,2,4-oxadiazole and benzamide groups could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were developed as a drug, its mechanism of action would likely involve interaction with a specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and the specific conditions under which it is handled. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound could include further exploration of its potential biological activities, optimization of its synthesis, and investigation of its mechanism of action.